Cas no 2171926-40-0 ({1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine
• CAS No: 2171926-40-0
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 6511109
• PubChem ID: 165522884
• Update Time: 2025-06-08

{1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine
• 2171926-40-0
• EN300-1280890
• {1-[(2-bromo-3-methylphenyl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C12H17BrN2/c1-9-3-2-4-10(12(9)13)8-15-6-5-11(15)7-14/h2-4,11H,5-8,14H2,1H3
• InChI Key： BUFQWHCTEWIZLC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CN1CCC1CN

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2171926-40-0)

The compound {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2171926-40-0) is a specialized organic molecule featuring a unique azetidine core coupled with a brominated aromatic moiety. This structural combination has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the azetidine ring, a four-membered nitrogen heterocycle, and the 2-bromo-3-methylphenyl group offers distinct reactivity patterns, making it valuable for targeted synthesis.

In recent years, the demand for nitrogen-containing heterocycles like azetidines has surged, driven by their applications in drug discovery. Researchers are particularly intrigued by the methanamine functional group in this compound, which can serve as a handle for further derivatization. The bromo substituent also enables cross-coupling reactions, a hot topic in modern synthetic chemistry, aligning with trends in C-H activation and click chemistry. These attributes position CAS No. 2171926-40-0 as a candidate for developing novel bioactive molecules.

From a synthetic perspective, the compound’s stereochemistry and conformational rigidity are critical. The azetidine ring imposes geometric constraints that can influence binding affinity in molecular targets—a key consideration for structure-activity relationship (SAR) studies. This aligns with frequent search queries like "azetidine derivatives in medicinal chemistry" or "bromoaryl compounds in catalysis," reflecting broader scientific curiosity.

Environmental and regulatory trends further highlight the importance of sustainable synthesis for such intermediates. The compound’s halogenated component necessitates careful handling, but its potential in green chemistry applications—such as photoredox catalysis—resonates with industry priorities. Discussions around bioisosteres and fragment-based drug design also intersect with its utility, addressing common questions about scaffold hopping strategies.

Analytical characterization of {1-(2-bromo-3-methylphenyl)methylazetidin-2-yl}methanamine typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently searched in conjunction with CAS number lookup or compound validation, underscoring the need for precise data. The compound’s lipophilicity and hydrogen-bonding capacity are additional parameters of interest for computational chemists exploring molecular docking.

In summary, CAS No. 2171926-40-0 represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its structural features cater to evolving research needs, from small-molecule probes to preclinical candidates, while its nomenclature and properties align with high-traffic search terms in academic and industrial contexts.